Cas no 399040-59-6 (1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI))
399040-59-6 structure
Product Name:1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI)
CAS No:399040-59-6
MF:C10H9FN2
MW:176.190265417099
CID:299940
PubChem ID:15519193
Update Time:2025-04-19
1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI)
- 1H-Imidazole,5-(4-fluorophenyl)-2-methyl-
- A1-10434
- 399040-59-6
- 4-(4-Fluorophenyl)-2-methyl-1H-imidazole
- YWBKDZXTYISVFV-UHFFFAOYSA-N
- SCHEMBL15823275
- 5-(4-fluorophenyl)-2-methyl-1H-imidazole
- SCHEMBL7483325
-
- Inchi: 1S/C10H9FN2/c1-7-12-6-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
- InChI Key: YWBKDZXTYISVFV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CN=C(C)N1
Computed Properties
- Exact Mass: 176.07507
- Monoisotopic Mass: 176.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Color/Form: No date available
- Density: 1.2±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 390.9±17.0 °C at 760 mmHg
- Flash Point: 190.2±20.9 °C
- PSA: 28.68
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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